Cas no 1805735-12-9 (2-Chloro-6-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-Chloro-6-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1805735-12-9
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4942277
• Update Time: 2025-06-09

2-Chloro-6-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13ClO5/c1-18-9(14)6-5-7-3-2-4-8(13)10(7)11(15)12(16)17/h2-4,11,15H,5-6H2,1H3,(H,16,17)
• InChI Key： HINRZXHCHKGOSS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C(=O)O)O)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8

Additional information on 2-Chloro-6-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 2-Chloro-6-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1805735-12-9)

2-Chloro-6-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1805735-12-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique chloro-substituted mandelic acid backbone and methoxy-3-oxopropyl side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for designing chiral building blocks and enzyme inhibitors, aligning with current trends in precision medicine and targeted drug development.

In recent years, the demand for high-purity synthetic intermediates like 2-Chloro-6-(3-methoxy-3-oxopropyl)mandelic acid has surged, driven by advancements in AI-driven drug discovery and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, and this compound’s potential for low-waste production positions it as a candidate for eco-friendly pharmaceutical manufacturing. Its relevance to peptide synthesis and metabolite analysis further underscores its utility in modern laboratories.

The compound’s CAS No. 1805735-12-9 is frequently searched in databases such as SciFinder and Reaxys, reflecting its importance in academic research and industrial applications. Users often inquire about its solubility profiles, stability under various pH conditions, and compatibility with coupling reagents—key considerations for optimizing synthetic routes. Additionally, its role in asymmetric catalysis and stereoselective reactions is a hot topic, as these areas are critical for developing next-generation therapeutics.

From a technical perspective, 2-Chloro-6-(3-methoxy-3-oxopropyl)mandelic acid exhibits notable chemical reactivity due to its electron-withdrawing chloro group and ester-functionalized side chain. These attributes enable diverse derivatization pathways, making it a favorite among chemists working on structure-activity relationship (SAR) studies. Its compatibility with microwave-assisted synthesis and flow chemistry techniques also aligns with the industry’s shift toward faster, more efficient processes.

Beyond its synthetic utility, this compound is often discussed in the context of analytical method development. High-performance liquid chromatography (HPLC) and mass spectrometry protocols frequently reference CAS No. 1805735-12-9 for calibration and quantification purposes. Its distinct UV absorption spectrum and fragmentation patterns facilitate accurate identification in complex matrices, a requirement for quality control in pharmaceutical production.

In conclusion, 2-Chloro-6-(3-methoxy-3-oxopropyl)mandelic acid represents a critical tool for researchers navigating the intersection of organic synthesis, drug design, and sustainable chemistry. Its multifaceted applications and alignment with cutting-edge scientific trends ensure its continued relevance in both academic and industrial settings. As the scientific community prioritizes efficient molecular design and environmentally conscious practices, this compound is poised to remain a focal point of innovation.